Cas no 2248378-18-7 (1,3-Dioxoisoindolin-2-YL 3-methyltetrahydrofuran-3-carboxylate)

• Product Name: 1,3-Dioxoisoindolin-2-YL 3-methyltetrahydrofuran-3-carboxylate
• CAS No: 2248378-18-7
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• CID: 6132306
• PubChem ID: 162342393
• Update Time: 2025-06-13

1,3-Dioxoisoindolin-2-YL 3-methyltetrahydrofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-DIOXOISOINDOLIN-2-YL 3-METHYLTETRAHYDROFURAN-3-CARBOXYLATE
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyloxolane-3-carboxylate
• EN300-6513450
• AT29445
• 2248378-18-7
• 1,3-Dioxoisoindolin-2-YL 3-methyltetrahydrofuran-3-carboxylate

• Inchi： 1S/C14H13NO5/c1-14(6-7-19-8-14)13(18)20-15-11(16)9-4-2-3-5-10(9)12(15)17/h2-5H,6-8H2,1H3
• InChI Key： MEJHIYHHFUCYMH-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)(C)C1

Computed Properties

• Exact Mass: 275.07937252g/mol
• Monoisotopic Mass: 275.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-Dioxoisoindolin-2-YL 3-methyltetrahydrofuran-3-carboxylate

Recent Advances in the Study of 1,3-Dioxoisoindolin-2-YL 3-methyltetrahydrofuran-3-carboxylate (CAS: 2248378-18-7)

The compound 1,3-Dioxoisoindolin-2-YL 3-methyltetrahydrofuran-3-carboxylate (CAS: 2248378-18-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 1,3-Dioxoisoindolin-2-YL 3-methyltetrahydrofuran-3-carboxylate, which make it a promising scaffold for the design of novel bioactive molecules. The compound's isoindolin-1,3-dione core, coupled with the tetrahydrofuran-3-carboxylate moiety, provides a versatile platform for chemical modifications, enabling the exploration of diverse pharmacological properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a selective inhibitor of certain kinase enzymes involved in inflammatory pathways. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and inhibitory mechanisms of 1,3-Dioxoisoindolin-2-YL 3-methyltetrahydrofuran-3-carboxylate. The results indicated high selectivity and potency, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant advancement was reported in a recent patent application, which described an optimized synthetic route for 1,3-Dioxoisoindolin-2-YL 3-methyltetrahydrofuran-3-carboxylate. The new method offers improved yield and scalability, addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into their drug discovery pipelines.

Further investigations into the compound's pharmacokinetic properties have also been conducted. A preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, revealing favorable oral bioavailability and metabolic stability. These findings support the compound's potential for further development as an orally administered therapeutic agent.

In conclusion, 1,3-Dioxoisoindolin-2-YL 3-methyltetrahydrofuran-3-carboxylate (CAS: 2248378-18-7) represents a promising candidate for drug discovery, with demonstrated biological activity and improved synthetic accessibility. Ongoing research is expected to explore its applications in other therapeutic areas, such as oncology and neurodegenerative diseases, further solidifying its role in modern medicinal chemistry.